Cas no 22532-68-9 (Benzene,1,2,4-trichloro-5-(4-nitrophenoxy)-)

• Product Name: Benzene,1,2,4-trichloro-5-(4-nitrophenoxy)-
• CAS No: 22532-68-9
• MF: C₁₂H₆Cl₃NO₃
• MW: 318.539940357208
• CID: 276691
• PubChem ID: 31190
• Update Time: 2025-05-25

Benzene,1,2,4-trichloro-5-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,4-trichloro-5-(4-nitrophenoxy)-
• 1,2,4-trichloro-5-(4-nitrophenoxy)benzene
• (4-nitro-phenyl)-(2,4,5-trichloro-phenyl)-ether
• (4-Nitro-phenyl)-(2,4,5-trichlor-phenyl)-aether
• 2,4,5-trichloro-4'-nitrodiphenyl ether
• 2,4,5-Trichlorophenyl 4'-nitrophenyl ether
• 2,4,5-Trichlorophenyl-4-nitrophenyl ether
• 2,4,5-Trichlorophenyl-p-nitrophenylaether
• EINECS 245-059-5
• ETHER,p-NITROPHENYL 2,4,5-TRICHLOROPHENYL
• p-nitrophenyl 2,4,5-trichlorophenyl
• 22532-68-9
• AKQJUFWAKHZMIY-UHFFFAOYSA-N
• 2,4,5-Trichlorophenyl-4'-nitrophenyl ether
• NSC 117743
• AKOS005443112
• UNII-S46T894UAK
• S46T894UAK
• BRN 2004393
• NS00027208
• DTXSID40177048
• 1, 2, 4-trichloro-5-(4-nitrophenoxy)benzene
• NSC-117743
• Benzene, 1,2,4-trichloro-5-(4-nitrophenoxy)-
• ETHER, p-NITROPHENYL 2,4,5-TRICHLOROPHENYL
• SCHEMBL11683124
• NSC117743

• Inchi： 1S/C12H6Cl3NO3/c13-9-5-11(15)12(6-10(9)14)19-8-3-1-7(2-4-8)16(17)18/h1-6H
• InChI Key： AKQJUFWAKHZMIY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OC1C=CC(=CC=1)[N+](=O)[O-])Cl)Cl

Computed Properties

• Exact Mass: 316.94100
• Monoisotopic Mass: 316.941326
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55

Experimental Properties

• Density: 1.533
• Boiling Point: 386.8°Cat760mmHg
• Flash Point: 187.7°C
• Refractive Index: 1.63
• PSA: 55.05000
• LogP: 5.87050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on Benzene,1,2,4-trichloro-5-(4-nitrophenoxy)-

Benzene,1,2,4-trichloro-5-(4-nitrophenoxy)- and Its Significance in Modern Chemical Research

Benzene,1,2,4-trichloro-5-(4-nitrophenoxy)-, with the CAS number 22532-68-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of aromatic hydrocarbons that have been extensively studied due to their unique structural and functional properties. The presence of multiple chlorine atoms and a nitrophenoxy group makes this molecule a versatile intermediate in synthetic chemistry, particularly in the development of novel pharmaceutical agents and agrochemicals.

The structural framework of Benzene,1,2,4-trichloro-5-(4-nitrophenoxy)- consists of a benzene ring substituted with three chlorine atoms at the 1, 2, and 4 positions, and a 4-nitrophenoxy group at the 5 position. This specific arrangement imparts distinct reactivity and binding capabilities, making it a valuable building block in medicinal chemistry. The chlorine atoms enhance electrophilic aromatic substitution reactions, while the nitrophenoxy group introduces both hydrophilic and hydrophobic interactions, which are crucial for drug-like properties such as solubility and bioavailability.

In recent years, there has been growing interest in exploring the pharmacological potential of halogenated aromatic compounds like Benzene,1,2,4-trichloro-5-(4-nitrophenoxy)-. Researchers have been investigating its derivatives as candidates for treating various diseases, including cancer and infectious disorders. The halogen atoms in the molecule can serve as handles for further functionalization, allowing chemists to tailor the properties of the compound to specific therapeutic needs.

One of the most compelling aspects of Benzene,1,2,4-trichloro-5-(4-nitrophenoxy)- is its role as a precursor in synthesizing biologically active molecules. For instance, studies have demonstrated its utility in creating kinase inhibitors and other small-molecule drugs that target specific enzymes involved in disease pathways. The nitrophenoxy group particularly plays a critical role in modulating binding interactions with biological targets, enhancing the efficacy of potential drug candidates.

The synthesis of Benzene,1,2,4-trichloro-5-(4-nitrophenoxy)- involves a series of carefully orchestrated chemical reactions. Typically, it begins with the chlorination of benzene derivatives followed by nitration and subsequent functional group transformations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the nitrophenoxy group with high precision. These methods ensure high yields and purity levels necessary for pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced the understanding of Benzene,1,2,4-trichloro-5-(4-nitrophenoxy)-'s behavior. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These simulations have been instrumental in predicting drug-like properties and optimizing molecular structures for improved therapeutic outcomes. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The pharmaceutical industry has shown particular interest in developing new therapies based on halogenated aromatic compounds. Benzene,1,2,4-trichloro-5-(4-nitrophenoxy)- has emerged as a key intermediate in this effort due to its structural versatility and reactivity. Researchers are exploring its potential as an antiviral agent by leveraging its ability to disrupt viral replication mechanisms. Additionally, its derivatives have been investigated for their anti-inflammatory properties.

In conclusion,Benzene,1,2,4-trichloro-5-(4-nitrophenoxy)- (CAS no. 22532-68-9) represents a significant advancement in chemical synthesis and pharmaceutical development. Its unique structural features make it an invaluable tool for creating novel drug candidates targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,Benzene，1，2，4-trichloro-5-(4-nitrophenoxy)- is poised to play an even greater role in shaping the future of medicine.